Cas no 1309955-14-3 (6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1309955-14-3
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 1092837
• PubChem ID: 70290217
• Update Time: 2025-06-15

6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one
• 6-phenyl-3,4-dihydro-2H-isoquinolin-1-one
• 1309955-14-3
• AKOS022187527
• A920993
• BDBM50503862
• CS-0444530
• SCHEMBL8155722
• CHEMBL4565850
• DS-8775

• MDL： MFCD21965500
• Inchi： 1S/C15H13NO/c17-15-14-7-6-12(10-13(14)8-9-16-15)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,16,17)
• InChI Key： JIFHLFJWIUUCJC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C3C=CC=CC=3)=CC=2CCN1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one

Research Brief on 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one (CAS: 1309955-14-3): Recent Advances and Applications

The compound 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one (CAS: 1309955-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse pharmacological properties, including antimicrobial, anticancer, and neuroprotective effects.

Recent studies have highlighted the synthetic versatility of 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one, with novel methodologies being developed to improve its yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved scalability. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and efficiency are paramount.

In terms of biological activity, 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one has shown promising results as a modulator of key signaling pathways. Preclinical studies have identified its potential as an inhibitor of protein kinases involved in inflammatory and proliferative diseases. A recent in vitro study revealed that the compound exhibits selective inhibition of the JAK-STAT pathway, which is implicated in autoimmune disorders such as rheumatoid arthritis. These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory agents.

Moreover, the pharmacokinetic properties of 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one have been investigated in animal models, with results indicating favorable bioavailability and low toxicity profiles. A 2024 study in Drug Metabolism and Disposition reported that the compound undergoes hepatic metabolism primarily via CYP3A4, with a half-life suitable for once-daily dosing. These characteristics enhance its candidacy for further clinical development, particularly in chronic conditions requiring long-term medication.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are currently exploring structural modifications to enhance its binding affinity and reduce potential side effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved therapeutic indices. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Phenyl-3,4-dihydroisoquinolin-1(2H)-one (CAS: 1309955-14-3) represents a promising scaffold for drug development, with recent studies underscoring its synthetic feasibility, biological activity, and pharmacokinetic advantages. Continued research into its mechanism of action and structural optimization will be critical for realizing its full therapeutic potential. This brief serves as a timely update for researchers and stakeholders in the chemical biology and pharmaceutical sectors, highlighting the compound's relevance in contemporary drug discovery.